Cas no 1797976-58-9 (3-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1-[(3,4-dimethoxyphenyl)methyl]urea)

• Product Name: 3-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1-[(3,4-dimethoxyphenyl)methyl]urea
• CAS No: 1797976-58-9
• MF: C₂₂H₂₆N₄O₃S
• MW: 426.531843662262
• CID: 5373841
• Update Time: 2025-07-16

3-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1-[(3,4-dimethoxyphenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-Cyclopropyl-3-(2-thienyl)-1H-pyrazol-1-yl]ethyl]-N′-[(3,4-dimethoxyphenyl)methyl]urea
• 3-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1-[(3,4-dimethoxyphenyl)methyl]urea

• Inchi： 1S/C22H26N4O3S/c1-28-19-8-5-15(12-20(19)29-2)14-24-22(27)23-9-10-26-18(16-6-7-16)13-17(25-26)21-4-3-11-30-21/h3-5,8,11-13,16H,6-7,9-10,14H2,1-2H3,(H2,23,24,27)
• InChI Key： POULKSMSFZLCOL-UHFFFAOYSA-N
• SMILES： N(CCN1C(C2CC2)=CC(C2SC=CC=2)=N1)C(NCC1=CC=C(OC)C(OC)=C1)=O

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 671.2±55.0 °C(Predicted)
• pka: 13.53±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1-[(3,4-dimethoxyphenyl)methyl]urea

Professional Introduction to Compound with CAS No. 1797976-58-9 and Product Name: 3-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1-[(3,4-dimethoxyphenyl)methyl]urea

Compound with the CAS number 1797976-58-9 and the product name 3-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1-[(3,4-dimethoxyphenyl)methyl]urea represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The intricate molecular architecture of this compound, characterized by a pyrazole core linked to cyclopropyl and thiophene moieties, alongside a urea functional group, positions it as a promising candidate for further investigation.

The structural composition of 3-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1-[(3,4-dimethoxyphenyl)methyl]urea is meticulously designed to interact with biological targets in a highly specific manner. The presence of the pyrazole ring, a well-known pharmacophore in medicinal chemistry, contributes to its binding affinity and selectivity. This feature is particularly crucial in the development of drugs that require precise interaction with biological receptors or enzymes. The 5-cyclopropyl substituent enhances the compound's metabolic stability while the thiophen-2-yl moiety introduces hydrophobic interactions, which are essential for membrane receptor binding.

In recent years, there has been growing interest in compounds that exhibit multitargeting capabilities. The urea functional group in this molecule not only contributes to its solubility but also allows for hydrogen bonding interactions, which are vital for enzyme inhibition. The (3,4-dimethoxyphenyl)methyl group further enriches the compound's pharmacological profile by introducing additional hydrophobicity and electronic properties that can modulate receptor binding. These structural features collectively make this compound a versatile scaffold for designing novel therapeutic agents.

Recent studies have highlighted the potential of heterocyclic compounds like pyrazole derivatives in addressing various therapeutic challenges. The pyrazol-1-yl moiety, in particular, has been extensively studied for its role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Research indicates that compounds incorporating this scaffold can interfere with key signaling pathways by inhibiting enzymes or receptors involved in disease progression. The structural similarity of 3-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1-[(3,4-dimethoxyphenyl)methyl]urea to known bioactive molecules suggests its potential as a lead compound for further optimization.

The cyclopropyl group is another critical feature that distinguishes this compound from others in the same chemical class. Cyclopropane rings are known to enhance binding affinity due to their rigidity and ability to adopt specific conformations that fit into narrow binding pockets of biological targets. This structural rigidity can also improve metabolic stability, reducing the likelihood of rapid degradation in vivo. The combination of cyclopropyl and pyrazole moieties creates a unique pharmacological profile that may be exploited for developing drugs with improved efficacy and reduced side effects.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with unprecedented accuracy. Molecular docking studies have been instrumental in understanding how 3-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-y]}ethyl}-1-[(3,4-dimethoxyphenyl)methyl]urea interacts with target proteins. These studies have revealed that the compound can bind to various enzymes and receptors with high affinity, suggesting multiple potential therapeutic applications. For instance, preliminary data indicate that it may inhibit enzymes involved in inflammation or cancer cell proliferation.

The thiophen-2-yl group adds another layer of complexity to the compound's pharmacological properties. Thiophenes are known for their ability to modulate biological processes through hydrophobic interactions and electronic effects. In this context, the thiophene ring in 3-{2-[5-cyclopropyl]-3-(thiophen ) - 1H-pyrazol - 1 - yl ] eth y l } - 1 - [ ( 3 , 4 - dim eth oxy phen y l ) m eth y l ] u re a may contribute to its binding affinity by interacting with hydrophobic pockets on biological targets.

In conclusion, 1797976 - 58 - 9 and its corresponding product name represent a significant contribution to the field of chemical and biomedical research. The unique structural features of this compound, including the pyrazole core, cyclopropyle, thiophene moiety, and urea functional group, make it a promising candidate for further investigation as a therapeutic agent. Recent studies have provided valuable insights into its potential applications in drug discovery, particularly for addressing diseases associated with inflammation, cancer, and neurodegeneration. As research continues, it is expected that additional therapeutic potentials will be uncovered, further solidifying the importance of this compound in modern medicine.